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Compound of Interest

Compound Name: (-)-Dihydrocarvyl acetate

Cat. No.: B1587888 Get Quote

An In-depth Technical Guide for Researchers, Scientists, and Drug Development Professionals

Introduction
Dihydrocarvyl acetate (CAS No. 20777-49-5) is a monoterpenoid ester naturally occurring in

plants such as celery and spearmint. It is utilized as a fragrance and flavoring agent in various

consumer products. This technical guide provides a comprehensive overview of the

toxicological profile and safety assessment of dihydrocarvyl acetate, synthesizing available

data on its acute and sub-chronic toxicity, genotoxicity, skin sensitization, and metabolic fate.

The information is presented to aid researchers, scientists, and drug development

professionals in evaluating its safety for various applications.
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Property Value

Chemical Name 2-methyl-5-(1-methylethenyl)cyclohexyl acetate

Synonyms
p-Menth-8-en-2-yl acetate, Dihydrocarveol

acetate

CAS Number 20777-49-5

Molecular Formula C₁₂H₂₀O₂

Molecular Weight 196.29 g/mol

Appearance Clear, colorless liquid

Odor Floral, rose-like, slightly minty

Toxicological Profile
The toxicological assessment of dihydrocarvyl acetate indicates a low order of toxicity. The

safety evaluation has been supported by data from the substance itself and through read-

across approaches with structurally related compounds.

Acute Toxicity
Dihydrocarvyl acetate exhibits low acute toxicity via oral and dermal routes of exposure.

Study Species Route LD50 Reference

Acute Oral

Toxicity
Rat Oral > 5000 mg/kg [1][2]

Acute Dermal

Toxicity
Rabbit Dermal > 5000 mg/kg [1][2]

Skin and Eye Irritation
Based on animal studies, dihydrocarvyl acetate is considered a mild skin irritant. There is no

available data on its potential for eye irritation.
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Study Species Result Reference

Skin Irritation Rabbit
Mild skin irritation after

24 hours
[1][2]

Skin Sensitization
Human data indicates that dihydrocarvyl acetate is not a skin sensitizer at a 4%

concentration[2]. A No Expected Sensitization Induction Level (NESIL) has been established

based on read-across data.

Study Type Method Result Reference

Human Experience -

No irritation or

sensitization at 4%

solution

[2]

Quantitative Risk

Assessment

Read-across from 4-

methyl-8-

methylenetricyclo[3.3.

1.1(3,7)]decan-2-yl

acetate

NESIL: 2500 µg/cm² [3][4]

Genotoxicity
The genotoxic potential of dihydrocarvyl acetate has been evaluated using a read-across

approach with dihydrocarveol and acetic acid. The available data suggests that dihydrocarvyl

acetate is not expected to be genotoxic[3][4].

Repeated Dose Toxicity
A Margin of Exposure (MOE) for repeated dose toxicity has been calculated using data from

the read-across analogs isopulegol and acetic acid. The calculated MOE is greater than 100,

indicating a low concern for systemic toxicity from repeated exposure[3][4].

Reproductive and Developmental Toxicity
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The reproductive and developmental toxicity of dihydrocarvyl acetate has been assessed using

the Threshold of Toxicological Concern (TTC) for a Cramer Class I material. The estimated

exposure to dihydrocarvyl acetate is below the TTC values for both reproductive (0.03

mg/kg/day) and local respiratory (1.4 mg/day) toxicity endpoints, suggesting a low risk[3][4].

Carcinogenicity
Dihydrocarvyl acetate is not classified as a carcinogen by the International Agency for

Research on Cancer (IARC)[1].

Phototoxicity and Photoallergenicity
Based on an evaluation of its UV/Visible light absorption spectra, dihydrocarvyl acetate is not

expected to be phototoxic or photoallergenic[3][4].

Experimental Protocols
Detailed experimental protocols for the cited studies are often proprietary to the testing

organizations. However, the methodologies generally follow established international

guidelines, such as those from the Organisation for Economic Co-operation and Development

(OECD).

Skin Irritation (Rabbit) - General Protocol Outline
A standardized protocol, such as OECD Test Guideline 404, is typically followed for acute

dermal irritation studies.
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Animal Preparation

Test Substance Application

Observation

Data Analysis

Healthy young adult albino rabbits Hair clipped from dorsal area

0.5 mL of dihydrocarvyl acetate Applied to a 6 cm² area of intact skin

Dressing removed after 4 hours

Covered with a gauze patch and semi-occlusive dressing

Skin observed for erythema and edema at 1, 24, 48, and 72 hours post-removal

Scoring of skin reactions (Draize scale) Calculation of primary irritation index

Click to download full resolution via product page

General workflow for an in vivo skin irritation study.

Human Repeat Insult Patch Test (HRIPT) - General
Protocol Outline
The HRIPT is a standard method to assess the skin sensitization potential of a substance in

humans.
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Induction Phase (3 weeks)

Rest Phase (2 weeks)

Challenge Phase

Application of test substance under an occlusive patch to the same site on the skin

Repeated 9 times over 3 weeks

No application of the test substance

Application of the test substance to a naive skin site

Observation for signs of sensitization (erythema, edema) at 24 and 48 hours post-application

Click to download full resolution via product page

Schematic of a Human Repeat Insult Patch Test (HRIPT).

Metabolism and Pharmacokinetics
Specific studies on the absorption, distribution, metabolism, and excretion (ADME) of

dihydrocarvyl acetate are not readily available in the public literature. However, as a terpenoid

ester, it is anticipated to undergo hydrolysis to its corresponding alcohol, dihydrocarveol, and

acetic acid. This metabolic pathway is common for ester-containing compounds.

Dihydrocarveol can then be further metabolized through oxidation and conjugation pathways

prior to excretion.
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Dihydrocarvyl Acetate Hydrolysis (Esterases)

Dihydrocarveol

Acetic Acid

Further Metabolism (Oxidation, Conjugation)

Enters general metabolic pool

Excretion

Dihydrocarvyl Acetate

Metabolites (Dihydrocarveol, Acetic Acid)

Potential Cellular Effects

Modulation of Inflammatory Pathways (e.g., NF-κB, MAPK) Regulation of Oxidative Stress Pathways

Anti-inflammatory Response Antioxidant Response

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. researchgate.net [researchgate.net]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 7 / 8 Tech Support

https://www.benchchem.com/product/b1587888?utm_src=pdf-body-img
https://www.benchchem.com/product/b1587888?utm_src=pdf-custom-synthesis
https://www.researchgate.net/figure/Metabolic-pathways-of-terpenoids_fig1_336194000
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1587888?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


2. dihydrocarvyl acetate, 20777-49-5 [thegoodscentscompany.com]

3. vigon.com [vigon.com]

4. mdpi.com [mdpi.com]

To cite this document: BenchChem. [Dihydrocarvyl Acetate: A Toxicological Profile and
Safety Assessment]. BenchChem, [2025]. [Online PDF]. Available at:
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assessment-of-dihydrocarvyl-acetate]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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